Cas no 311-77-3 (N,N-dimethylguanidine, sulfuric acid)

• Product Name: N,N-dimethylguanidine, sulfuric acid
• CAS No: 311-77-3
• MF: C₃H₁₁N₃O₄S
• MW: 185.202139139175
• CID: 1445491
• PubChem ID: 220673
• Update Time: 2025-05-23

N,N-dimethylguanidine, sulfuric acid Chemical and Physical Properties

Names and Identifiers

• Guanidine, N,N-dimethyl-, sulfate (1:1)
• N,N-dimethylguanidine sulphate
• N,N-dimethylguanidine, sulfuric acid
• AS-16141
• DTXSID40922732
• Sulfuric acid--N,N-dimethylguanidine (1/1)
• Guanidine,1-dimethyl-, sulfate (2:1)
• 1,1-Dimethylguanidine xsulfate
• DB-062628
• Guanidine,N-dimethyl-, sulfate (2:1)
• N,N-dimethylguanidine; sulfuric acid
• 311-77-3
• 1,1-DIMETHYLGUANIDINESULFATE
• AKOS015950538
• 1186-46-5
• N,N-DIMETHYLGUANIDINE DISULFATE
• 1,1-dimethylguanidine sulphate
• EN300-181449
• NSC-3715
• 1,1-Dimethylguanidine sulfate(1 pound masculine1)
• 1,1-dimethylguanidine;sulfuric acid
• NSC3715
• SCHEMBL724776
• 1,1-Dimethylguanidine sulfate
• Dimethylguanidinsulfat

• Inchi： 1S/C3H9N3.H2O4S/c1-6(2)3(4)5;1-5(2,3)4/h1-2H3,(H3,4,5);(H2,1,2,3,4)
• InChI Key： ACPFLXJEPKOPGF-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(O)O.N(C(=N)N)(C)C

Computed Properties

• Exact Mass: 185.04713
• Monoisotopic Mass: 185.047
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 138
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 136Ų

Experimental Properties

• PSA: 127.71

Additional information on N,N-dimethylguanidine, sulfuric acid

Introduction to N,N-dimethylguanidine, sulfuric acid (CAS No. 311-77-3)

N,N-dimethylguanidine, sulfuric acid, commonly identified by its CAS number 311-77-3, is a significant compound in the field of chemical and pharmaceutical research. This compound, a derivative of guanidine, has garnered considerable attention due to its versatile applications in various scientific domains. The combination of N,N-dimethylguanidine with sulfuric acid forms a powerful reagent that plays a crucial role in synthetic chemistry and biochemical studies.

The molecular structure of N,N-dimethylguanidine, sulfuric acid consists of a guanidine core modified with two methyl groups, which enhances its reactivity and stability under different conditions. This modification makes it an excellent choice for catalytic processes and as an intermediate in the synthesis of more complex molecules. The presence of sulfuric acid as an additive further enhances its utility by providing acidic conditions necessary for various chemical reactions.

In recent years, N,N-dimethylguanidine, sulfuric acid has been extensively studied for its potential applications in pharmaceuticals. Its ability to act as a nucleophile and a catalyst has made it valuable in the synthesis of active pharmaceutical ingredients (APIs). Researchers have explored its use in the development of new drugs targeting various diseases, including infectious disorders and chronic conditions. The compound's unique chemical properties allow it to participate in multiple reaction pathways, making it a versatile tool in medicinal chemistry.

One of the most intriguing aspects of N,N-dimethylguanidine, sulfuric acid is its role in biocatalysis. Recent studies have demonstrated its effectiveness as a co-factor in enzymatic reactions, where it helps to stabilize enzyme structures and enhance reaction rates. This has opened up new avenues for the development of biocatalytic systems that can be used in industrial processes and pharmaceutical manufacturing. The compound's compatibility with biological systems makes it an attractive candidate for applications in green chemistry and sustainable practices.

The industrial significance of N,N-dimethylguanidine, sulfuric acid extends beyond pharmaceuticals. It is widely used in the production of agrochemicals, where it serves as a precursor for synthesizing herbicides and fungicides. Its reactivity allows for the creation of complex molecular structures that are essential for developing effective crop protection agents. Additionally, the compound's ability to act as a corrosion inhibitor has led to its use in metal treatment processes, further highlighting its broad applicability across different industries.

Advancements in synthetic methodologies have also contributed to the growing interest in N,N-dimethylguanidine, sulfuric acid. Modern techniques such as flow chemistry and continuous manufacturing have enabled more efficient and scalable production processes for this compound. These innovations have not only improved yield but also reduced costs associated with its synthesis. As a result, researchers and industries alike are finding new ways to incorporate this compound into their processes.

The environmental impact of using N,N-dimethylguanidine, sulfuric acid is another area of focus. Efforts are being made to develop greener synthetic routes that minimize waste and reduce energy consumption. Researchers are exploring biodegradable catalysts and solvent systems that can replace traditional methods without compromising efficiency. These efforts align with global initiatives aimed at promoting sustainable chemistry practices.

In conclusion, N,N-dimethylguanidine, sulfuric acid (CAS No. 311-77-3) is a multifaceted compound with significant implications in pharmaceuticals, biocatalysis, agrochemicals, and industrial applications. Its unique chemical properties and versatility make it a valuable asset in modern chemical research and manufacturing. As scientific understanding continues to evolve, the potential uses for this compound are likely to expand even further, driving innovation across multiple sectors.